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molecular formula C12H14N2O2 B8390533 N-[(benzylamino)carbonyl]-2-methylacrylamide

N-[(benzylamino)carbonyl]-2-methylacrylamide

Cat. No. B8390533
M. Wt: 218.25 g/mol
InChI Key: KFDIJUCBPNTPOW-UHFFFAOYSA-N
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Patent
US05606096

Procedure details

A reaction vessel was charged with 78.5 g of ethyl N-methacryloylcarbamate and 53.5 g of benzylamine to which 100 g of toluene were added and heated at 100° C. for 30 minutes, The resulting mixture was condensed under reduced pressure and isolated by column chromatography to obtain 46.4 g of N-benzyl-N'-methacryloyl urea having a melting point of 96°-98° C.
Quantity
78.5 g
Type
reactant
Reaction Step One
Quantity
53.5 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]([NH:6][C:7](=[O:11])OCC)(=[O:5])[C:2]([CH3:4])=[CH2:3].[CH2:12]([NH2:19])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>C1(C)C=CC=CC=1>[CH2:12]([NH:19][C:7]([NH:6][C:1](=[O:5])[C:2]([CH3:4])=[CH2:3])=[O:11])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1

Inputs

Step One
Name
Quantity
78.5 g
Type
reactant
Smiles
C(C(=C)C)(=O)NC(OCC)=O
Name
Quantity
53.5 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Name
Quantity
100 g
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
condensed under reduced pressure
CUSTOM
Type
CUSTOM
Details
isolated by column chromatography

Outcomes

Product
Name
Type
product
Smiles
C(C1=CC=CC=C1)NC(=O)NC(C(=C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 46.4 g
YIELD: CALCULATEDPERCENTYIELD 42.6%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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